Cas no 150368-37-9 (Ethyl 2-amino-6-fluoro-3-nitrobenzoate)

• Product Name: Ethyl 2-amino-6-fluoro-3-nitrobenzoate
• CAS No: 150368-37-9
• MF: C₉H₉FN₂O₄
• MW: 228.177165746689
• MDL: MFCD00798156
• CID: 65197
• PubChem ID: 2756434
• Update Time: 2025-09-26

Ethyl 2-amino-6-fluoro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-6-fluoro-3-nitrobenzoate
• 2-AMINO-6-FLUORO-3-NITROBENZOIC ACID ETHYL ESTER
• 6-Amino-2-fluoro-5-nitrobenzoic acid,ethyl ester
• Benzoic acid,2-amino-6-fluoro-3-nitro-,ethyl ester
• Benzoic acid, 2-amino-6-fluoro-3-nitro-, ethyl ester
• Ethyl2-amino-6-fluoro-3-nitrobenzoate
• Benzoic acid,2-amino-6-fluoro-3-nitro-, ethyl ester
• 2-amino-6-fluoro-3-nitro-benzoic acid ethyl ester
• PubChem14263
• ethyl 2-amino-6-fluoro-3-nitrobenzoate
• 2-Amino-6-fluoro-3-nitrobenzoicacidethylEster
• C9H9FN2O4
• Jsp002866
• CS-0061554
• GS-3657
• SB33789
• DTXSID60373368
• AM20030022
• MFCD00798156
• 150368-37-9
• BCP11420
• J-521304
• AKOS015916999
• SCHEMBL940019
• PJSMHOIXOKZIMX-UHFFFAOYSA-N
• BP-10234
• EN300-6509954
• AC-1468
• FT-0630128
• DB-043051
• ethyl 2-amino-6-fluoro-3-nitro-benzoate

• MDL： MFCD00798156
• Inchi： 1S/C9H9FN2O4/c1-2-16-9(13)7-5(10)3-4-6(8(7)11)12(14)15/h3-4H,2,11H2,1H3
• InChI Key： PJSMHOIXOKZIMX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1C(=O)OCC)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.05500
• Monoisotopic Mass: 228.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.1
• XLogP3: 1.9

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.407
• Boiling Point: 369.9°C at 760 mmHg
• Flash Point: 177.5°C
• Refractive Index: 1.572
• PSA: 98.14000
• LogP: 2.59720

Ethyl 2-amino-6-fluoro-3-nitrobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 2-amino-6-fluoro-3-nitrobenzoate

Ethyl 2-amino-6-fluoro-3-nitrobenzoate: A Comprehensive Overview

Ethyl 2-amino-6-fluoro-3-nitrobenzoate, with the CAS number 150368-37-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an ethyl ester group attached to a benzoate ring substituted with amino, fluoro, and nitro groups. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The benzoate ring in Ethyl 2-amino-6-fluoro-3-nitrobenzoate serves as the central framework, with substituents at positions 2, 3, and 6. The amino group (-NH₂) at position 2 contributes to the compound's basicity and potential for hydrogen bonding. The fluoro group (-F) at position 6 introduces electron-withdrawing effects, enhancing the compound's stability and reactivity. The nitro group (-NO₂) at position 3 is a strong electron-withdrawing group, which significantly influences the electronic properties of the molecule. This combination of substituents makes Ethyl 2-amino-6-fluoro-3-nitrobenzoate a versatile compound with diverse applications.

Recent studies have highlighted the potential of Ethyl 2-amino-6-fluoro-3-nitrobenzoate in drug discovery and development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, research has shown that this compound exhibits promising activity against certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate receptor activity has led to investigations into its role in treating neurological disorders.

The synthesis of Ethyl 2-amino-6-fluoro-3-nitrobenzoate involves a series of well-established organic reactions. Typically, the benzoic acid derivative is first prepared through nucleophilic aromatic substitution or coupling reactions. Subsequent esterification with ethanol yields the final product. Researchers have optimized these reaction conditions to achieve high yields and purity, ensuring the compound's suitability for advanced studies.

One of the most intriguing aspects of Ethyl 2-amino-6-fluoro-3-nitrobenzoate is its pharmacokinetic profile. Studies have demonstrated that this compound exhibits favorable absorption and bioavailability when administered orally. Its ability to penetrate biological membranes efficiently makes it a promising candidate for drug delivery systems. Furthermore, preliminary toxicity studies indicate that Ethyl 2-amino-6-fluoro-3-nitrobenzoate has a low toxicity profile, which is essential for its potential use in therapeutic applications.

The application of Ethyl 2-amino-6-fluoro-3-nitrobenzoate extends beyond pharmaceuticals. Its unique chemical properties make it a valuable component in agrochemicals and materials science. For example, recent research has explored its use as a herbicide due to its ability to inhibit key enzymes in plant metabolism. Additionally, its electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs).

Despite its numerous advantages, further research is required to fully harness the potential of Ethyl 2-amino-6-fluoro-3-nitrobenzoate. Ongoing studies are focused on optimizing its stability under various environmental conditions and improving its solubility for better bioavailability. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new avenues for this compound's application.

In conclusion, Ethyl 2-amino-6-fluoro-3-nitrobenzoate (CAS No: 150368-37-9) is a multifaceted compound with significant potential in various scientific domains. Its unique structure and chemical properties make it a valuable tool for researchers seeking innovative solutions in drug development, agrochemistry, and materials science. As advancements in synthetic methodologies and biological studies continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.